Cas no 838841-68-2 (Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate)

• Product Name: Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate
• CAS No: 838841-68-2
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6797585
• PubChem ID: 171367008
• Update Time: 2025-10-21

Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 838841-68-2
• Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate

• Inchi： 1S/C13H18O4/c1-9(2)17-13(15)8-12(14)10-4-6-11(16-3)7-5-10/h4-7,9,12,14H,8H2,1-3H3
• InChI Key： UXHMTBKVDYCSCL-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC(=CC=1)OC)O)=O)C(C)C

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate

Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate (CAS No. 838841-68-2): A Comprehensive Overview

Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate, identified by the Chemical Abstracts Service Number (CAS No.) 838841-68-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester, featuring a hydroxyl group and a methoxy-substituted aromatic ring, has garnered attention due to its potential applications in synthetic chemistry and biologically relevant systems.

The molecular structure of Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate consists of a propanoate backbone modified with an isopropyl ester group at one end and a hydroxyl group at the other, linked to a phenyl ring substituted with a methoxy group at the para position. This unique configuration makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules such as pharmaceuticals and agrochemicals.

In recent years, the study of phenolic esters has seen considerable growth, driven by their role as key intermediates in drug development. The presence of both hydroxyl and methoxy functional groups in Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate enhances its reactivity, making it a valuable building block for further chemical modifications. These modifications can lead to the synthesis of novel compounds with potential therapeutic properties.

One of the most compelling aspects of Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate is its utility in the synthesis of bioactive molecules. Researchers have explored its use in creating derivatives that exhibit antimicrobial, anti-inflammatory, and even anticancer activities. The methoxyphenyl moiety, in particular, is known for its ability to interact with biological targets, thereby influencing cellular processes.

The interest in this compound has been further fueled by advancements in computational chemistry and molecular modeling. These tools have allowed scientists to predict the behavior of Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate within biological systems with greater accuracy. Such predictions are crucial for designing experiments that maximize the chances of success in drug discovery programs.

In addition to its pharmaceutical applications, Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate has shown promise in materials science. Its ability to form stable esters and its compatibility with various solvents make it an excellent candidate for polymer synthesis. Researchers are exploring its use in creating novel polymers with enhanced mechanical properties and biodegradability.

The synthesis of Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate itself is another area of active investigation. Recent studies have focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Green chemistry principles are being increasingly applied, leading to more sustainable methods for producing this valuable compound.

The role of chiral auxiliaries and catalysts in the synthesis of optically active forms of Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate has also been examined. Chiral compounds are often required for pharmaceutical applications due to their specific interactions with biological targets. By controlling stereochemistry during synthesis, researchers can enhance the efficacy and reduce side effects of potential drugs.

Electrochemical methods have emerged as a powerful tool for synthesizing complex organic molecules like Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate. These methods offer advantages such as mild reaction conditions, high selectivity, and reduced waste generation. As interest in sustainable chemistry grows, electrochemical approaches are becoming increasingly popular in both academic and industrial settings.

The application of flow chemistry has also revolutionized the synthesis of fine chemicals, including intermediates like Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate. Flow reactors provide precise control over reaction parameters, enabling higher yields and better reproducibility. This technology is particularly useful for scaling up processes from laboratory to industrial production.

In conclusion, Isopropyl 3-hydroxy-3-(4-methoxyphenyl)propanoate (CAS No. 838841-68-2) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse chemical modifications. As research continues to evolve, new applications for this compound are likely to emerge, further solidifying its importance in both academic and industrial contexts.